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Abstract

1233B, also known by the designation L-660282, is a fungal metabolite isolated from
Scopulariopsis sp.[1]. Chemically, it is 12-Hydroxy-13-(hydroxymethyl)-3,5,7-trimethyl-2,4-
tetradecadiene-1,14-dioic acid, with the molecular formula C1sH300e and a molecular weight of
342.43 g/mol [2][3]. It is structurally characterized as the hydroxy-acid and open-ring derivative
of the antibiotic 1233A (also known as L-659,699 or hymeglusin)[1][4][5]. While its precursor,
1233A, is a known potent inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA)
synthase, 1233B itself has been reported to lack this inhibitory activity[4]. This guide provides a
comprehensive overview of the available technical data on 1233B, including its chemical
properties and biological context.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1233B is presented in Table 1. This
data is essential for its handling, formulation, and experimental use.
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Property Value Reference
CAS Number 34668-61-6 [2]
Molecular Formula C18H3006 [2]
Molecular Weight 342.43 g/mol [2][3]

Alternate Names

L-660282, 12-Hydroxy-13-
(hydroxymethyl)-3,5,7-

trimethyl-2,4-tetradecadiene-

[1](2]

1,14-dioic acid

Appearance Off-white solid [1]

N Soluble in DMSO, ethanol, or

Solubility [1]
methanol

Purity =295% (HPLC) [1]
Long-term storage at -20°C is
recommended. Stable for at

Storage least 3 years under these [1]

conditions. Short-term storage

can be at +4°C.

Biological Context and Activity

Relationship to 1233A (Hymeglusin)

1233B is the diacid formed by the hydrolysis of the 3-lactone ring of the antibiotic 1233A
(hymeglusin)[1][4]. This structural relationship is critical to understanding its biological

properties, or lack thereof, in certain contexts.

Logical Relationship: 1233A to 1233B
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Hydrolysis of -lactone ring -

1233A (Hymeglusin, L-659,699) 1233B (L-660282)

Preparation

Partially purified HMG-CoA synthase Substrate Mixture (e.g., [L4Clacetyl-CoA) Test Compound (1233B or control)

—

Incubate Enzyme, Substrates, and Test Compound

Y

Quench Reaction

Analysis
Y

Separate Product (e.g., HMG-CoA)

Y

Quantify Product Formation (e.g., Scintillation Counting)

Y
Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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